Cas no 1040677-76-6 (N-[2-(cyclohex-1-en-1-yl)ethyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide)

N-[2-(cyclohex-1-en-1-yl)ethyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide is a synthetic organic compound featuring a cyclohexenyl ethyl group linked to a thiazole-acetamide scaffold with a phenylamino substituent. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or bioactive molecule due to the presence of the thiazole ring, known for its pharmacological relevance. The cyclohexenyl moiety may enhance lipophilicity, influencing bioavailability, while the phenylamino group could contribute to binding interactions with biological targets. The compound’s well-defined structure allows for precise modifications, making it valuable for research in drug discovery and development. Its synthesis and purity are critical for reproducible applications in biochemical studies.

N-[2-(cyclohex-1-en-1-yl)ethyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide structure

1040677-76-6 structure

Product Name:N-[2-(cyclohex-1-en-1-yl)ethyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide

CAS No:1040677-76-6

MF:C₁₉H₂₃N₃OS

MW:341.47042298317

CID:6325672

PubChem ID:27377760

Update Time:2025-05-21

N-[2-(cyclohex-1-en-1-yl)ethyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

- N-[2-(cyclohex-1-en-1-yl)ethyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide
- 1040677-76-6
- AKOS024508050
- N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(2-(phenylamino)thiazol-4-yl)acetamide
- 2-(2-anilino-1,3-thiazol-4-yl)-N-[2-(cyclohexen-1-yl)ethyl]acetamide
- F5382-0087
- Inchi： 1S/C19H23N3OS/c23-18(20-12-11-15-7-3-1-4-8-15)13-17-14-24-19(22-17)21-16-9-5-2-6-10-16/h2,5-7,9-10,14H,1,3-4,8,11-13H2,(H,20,23)(H,21,22)
- InChI Key： VPJSAUJHBBJZMS-UHFFFAOYSA-N
- SMILES： S1C(NC2C=CC=CC=2)=NC(=C1)CC(NCCC1=CCCCC1)=O

Computed Properties

Exact Mass: 341.15618354g/mol
Monoisotopic Mass: 341.15618354g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 7
Complexity: 434
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 82.3Å²

N-[2-(cyclohex-1-en-1-yl)ethyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5382-0087-2μmol	N-[2-(cyclohex-1-en-1-yl)ethyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide	1040677-76-6	2μmol	$57.0	2023-09-10
Life Chemicals	F5382-0087-1mg	N-[2-(cyclohex-1-en-1-yl)ethyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide	1040677-76-6	1mg	$54.0	2023-09-10
Life Chemicals	F5382-0087-2mg	N-[2-(cyclohex-1-en-1-yl)ethyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide	1040677-76-6	2mg	$59.0	2023-09-10

N-[2-(cyclohex-1-en-1-yl)ethyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Additional information on N-[2-(cyclohex-1-en-1-yl)ethyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide

Comprehensive Overview of N-[2-(cyclohex-1-en-1-yl)ethyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide (CAS No. 1040677-76-6)

The compound N-[2-(cyclohex-1-en-1-yl)ethyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide, with the CAS number 1040677-76-6, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a cyclohexenyl moiety with a phenylamino-thiazole core, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or bioactive scaffold, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel heterocyclic compounds like N-[2-(cyclohex-1-en-1-yl)ethyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide has surged due to their versatility in medicinal chemistry. The thiazole ring, a key feature of this molecule, is known for its role in enhancing bioavailability and binding affinity to biological targets. This aligns with the growing focus on small-molecule therapeutics and fragment-based drug design, topics frequently searched in academic and industrial databases.

The synthesis of CAS 1040677-76-6 involves multi-step organic reactions, often starting from cyclohexenyl derivatives and 2-aminothiazole precursors. Its acetamide linkage provides stability while allowing further functionalization, a feature highly valued in combinatorial chemistry. Recent publications highlight its potential in modulating enzyme activity, particularly in pathways related to inflammation and cell proliferation, making it relevant to studies on cancer therapeutics and autoimmune diseases.

From an analytical perspective, N-[2-(cyclohex-1-en-1-yl)ethyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide exhibits distinct spectroscopic properties, such as characteristic NMR peaks and mass fragmentation patterns, which facilitate its identification in complex mixtures. These attributes are critical for quality control in pharmaceutical manufacturing, another area of high search volume in scientific forums.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies of this compound are still emerging, but preliminary data suggest moderate solubility in organic solvents, a factor influencing its formulation strategies. Researchers are also exploring its structure-activity relationships (SAR) to optimize efficacy, a topic frequently queried in cheminformatics platforms.

In summary, CAS 1040677-76-6 represents a compelling case study in modern drug development, bridging gaps between chemical synthesis and therapeutic innovation. Its multifaceted applications and alignment with trending research areas ensure its continued relevance in scientific discourse.